Cas no 918503-78-3 (3H-1,2-Dithiole-3-thione, 5-(2-fluorophenyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-(2-fluorophenyl)-
• CAS No: 918503-78-3
• MF: C₉H₅FS₃
• MW: 228.329401731491
• CID: 774193
• PubChem ID: 71426951
• Update Time: 2025-04-19

3H-1,2-Dithiole-3-thione, 5-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-(2-fluorophenyl)-
• 5-(2-fluorophenyl)dithiole-3-thione
• 5-(2-Fluorophenyl)-3H-1,2-dithiole-3-thione
• 918503-78-3
• DTXSID70845703

• Inchi： 1S/C9H5FS3/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H
• InChI Key： QYAWHEPBJQSQSC-UHFFFAOYSA-N
• SMILES： S1C(=CC(=S)S1)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 227.95374184g/mol
• Monoisotopic Mass: 227.95374184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.7Ų